Cas no 2227699-60-5 ((1S)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227699-60-5
• MF: C₁₀H₁₀F₅NO
• MW: 255.184520244598
• CID: 6227818
• PubChem ID: 165969724
• Update Time: 2025-07-24

(1S)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol
• (1S)-1-[2-(dimethylamino)-3,4-difluorophenyl]-2,2,2-trifluoroethan-1-ol
• EN300-1974517
• 2227699-60-5

• Inchi： 1S/C10H10F5NO/c1-16(2)8-5(9(17)10(13,14)15)3-4-6(11)7(8)12/h3-4,9,17H,1-2H3/t9-/m0/s1
• InChI Key： YQFTZJKSMAQABB-VIFPVBQESA-N
• SMILES： FC1=C(C=CC([C@@H](C(F)(F)F)O)=C1N(C)C)F

Computed Properties

• Exact Mass: 255.06825475g/mol
• Monoisotopic Mass: 255.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on (1S)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1S)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol (CAS No. 2227699-60-5)

The compound (1S)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol (CAS No. 2227699-60-5) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dimethylamino and trifluoroethan-1-ol groups, make it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its stereospecificity, as the (1S) configuration often plays a critical role in biological activity.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing interest in precision medicine and targeted drug delivery, where molecules like (1S)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol are being explored for their ability to interact selectively with biological targets. The presence of difluorophenyl and trifluoroethyl moieties further enhances its lipophilicity, a property highly valued in CNS drug development.

The synthesis of CAS No. 2227699-60-5 involves multi-step organic transformations, often starting from 3,4-difluorobenzaldehyde derivatives. Key challenges include controlling the stereochemistry at the (1S) position and optimizing the yield of the trifluoroethan-1-ol group. Advanced techniques such as asymmetric catalysis and chiral chromatography are frequently employed to achieve high enantiomeric purity, a critical factor for pharmaceutical applications.

From an analytical perspective, (1S)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol is typically characterized using NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm not only the molecular structure but also the absolute configuration of the (1S) stereocenter. The compound's stability under various pH conditions and thermal profiles are also investigated to assess its suitability for formulation development.

Current research hotspots involving this compound include its potential as a chiral building block for protease inhibitors and kinase modulators. The dimethylamino group's basicity makes it a candidate for salt formation, improving solubility in aqueous systems—a frequent search query among medicinal chemists. Additionally, its fluorine-rich structure aligns with the pharmaceutical industry's focus on 18F-labeled PET tracers for diagnostic imaging.

Environmental and regulatory considerations for CAS No. 2227699-60-5 emphasize proper handling of fluorinated waste streams, a topic gaining traction in green chemistry forums. The compound's biodegradation pathway and ecotoxicological profile are areas of active investigation, particularly in light of increasing scrutiny on persistent organic pollutants (POPs).

In material science, the 3,4-difluorophenyl moiety contributes to liquid crystal properties, sparking interest in OLED technology and flexible electronics—keywords frequently searched alongside fluorinated aromatics. The compound's ability to influence mesophase behavior is being studied for next-generation display applications.

Patent landscapes reveal growing intellectual property activity around (1S)-1-2-(dimethylamino)-3,4-difluorophenyl-2,2,2-trifluoroethan-1-ol, particularly in claims describing asymmetric synthesis methods and pharmaceutical compositions. This reflects the compound's commercial potential in addressing unmet medical needs, especially in neurological disorders where blood-brain barrier penetration is crucial.

For researchers sourcing this material, analytical data sheets should specify the enantiomeric excess (typically >98% for the (1S) isomer) and residual solvent levels. Storage recommendations generally advise protection from moisture due to the trifluoroethan-1-ol group's sensitivity to hydrolysis—a practical consideration often queried in chemical supplier databases.

The future development of CAS No. 2227699-60-5 will likely focus on continuous flow chemistry approaches to improve scalability, responding to industry demands for cost-effective chiral synthesis. Computational studies predicting its metabolic fate and protein binding characteristics are also anticipated to guide its therapeutic applications.